Cas no 104186-87-0 (2-Pyrrolidinethione,1-(3-aminopropyl)-)

• Product Name: 2-Pyrrolidinethione,1-(3-aminopropyl)-
• CAS No: 104186-87-0
• MF: C₇H₁₄N₂S
• MW: 158.264460086823
• CID: 126074
• PubChem ID: 20075516
• Update Time: 2025-04-18

2-Pyrrolidinethione,1-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinethione,1-(3-aminopropyl)-
• 2-Pyrrolidinethione, 1-(3-aminopropyl)-
• 1-(3-Aminopropyl)pyrrolidine-2-thione
• SCHEMBL9694395
• 104186-87-0

• Inchi： 1S/C7H14N2S/c8-4-2-6-9-5-1-3-7(9)10/h1-6,8H2
• InChI Key： FISOHIAIJVNMGI-UHFFFAOYSA-N
• SMILES： S=C1CCCN1CCCN

Computed Properties

• Exact Mass: 158.08792
• Monoisotopic Mass: 158.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines